Cas no 2171948-80-2 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-yl-N-propylformamido}acetic acid)

• Product Name: 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-yl-N-propylformamido}acetic acid
• CAS No: 2171948-80-2
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5877380
• PubChem ID: 165554844
• Update Time: 2025-06-11

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-yl-N-propylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-yl-N-propylformamido}acetic acid
• 2171948-80-2
• 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]-N-propylformamido}acetic acid
• EN300-1555265

• Inchi： 1S/C27H30N2O5/c1-2-14-29(16-25(30)31)26(32)18-8-7-9-19(15-18)28-27(33)34-17-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-7,9-13,18-19,24H,2,8,14-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： WKMRVERZJUVANX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CCC(C(N(CC(=O)O)CCC)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-yl-N-propylformamido}acetic acid

Introduction to 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-yl-N-propylformamido}acetic Acid (CAS No. 2171948-80-2)

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-yl-N-propylformamido}acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number CAS No. 2171948-80-2, represents a confluence of advanced synthetic methodologies and potential therapeutic applications. Its molecular architecture incorporates several key functional groups, including an amino group, a formamide moiety, and a fluorene-based moiety, which collectively contribute to its reactivity and biological significance.

The synthesis of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-yl-N-propylformamido}acetic acid involves intricate multi-step reactions that showcase the expertise of modern organic synthesis. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group not only enhances the stability of the molecule but also opens up possibilities for further derivatization, making it a versatile intermediate in drug discovery. The cyclohexenone backbone provides a rigid framework that can be exploited for designing molecules with specific binding affinities and pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The structural features of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-yl-N-propylformamido}acetic acid make it an attractive candidate for further investigation in this domain. Specifically, the combination of the fluorene moiety and the formamide group has been associated with improved solubility and bioavailability, which are critical factors in drug development.

The potential applications of this compound are multifaceted. Preliminary studies have suggested that it may exhibit inhibitory activity against various enzymes and receptors, making it a promising candidate for treating conditions such as inflammation, pain, and neurological disorders. The amino group within the molecule can be further functionalized to create prodrugs or analogs with enhanced therapeutic profiles. Additionally, the fluorene-based moiety has been explored in the development of fluorescent probes and imaging agents, highlighting the compound's versatility beyond traditional pharmaceutical applications.

The latest advancements in computational chemistry have also played a pivotal role in understanding the behavior of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-yl-N-propylformamido}acetic acid. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets, aiding in the rational design of more effective derivatives. These computational tools have enabled researchers to predict binding affinities, metabolic stability, and other pharmacokinetic parameters with remarkable accuracy.

In conclusion, 2-{1-5-({(9H-fluoren-9-ylmethoxycarbonyl}amino)cyclohexenecarboxylic acid) (CAS No. 2171948802) stands as a testament to the ingenuity of modern chemical synthesis and its potential impact on medicine. Its unique structural features and diverse functional groups make it a valuable asset in the quest for novel therapeutic agents. As research continues to unfold, it is anticipated that this compound will play an increasingly significant role in addressing some of the most pressing challenges in healthcare.